Cas no 912451-06-0 (1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 912451-06-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1029100
• PubChem ID: 24277236
• Update Time: 2025-04-20

1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
• 1-methyl-5-(2-methylpropyl)-1H-Pyrazole-3-carboxylic acid
• 1-methyl-5-(2-methylpropyl)pyrazole-3-carboxylic acid
• 912451-06-0
• DTXSID30640655
• SCHEMBL730888
• AKOS006303088
• FT-0749881
• 5-isobutyl-1-methyl-1H-pyrazole-3-carboxylicacid
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2-methylpropyl)-
• DB-014580
• G81242
• 1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-6(2)4-7-5-8(9(12)13)10-11(7)3/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： WJUIZNDWTGUSEE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives